Cas no 766-83-6 (1-Chloro-3-ethynylbenzene)

• Product Name: 1-Chloro-3-ethynylbenzene
• CAS No: 766-83-6
• MF: C₈H₅Cl
• MW: 136.57830119133
• MDL: MFCD03839984
• CID: 39814
• PubChem ID: 123086
• Update Time: 2025-04-19

1-Chloro-3-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-ethynylbenzene
• 3-Chloro-1-ethynylbenzene
• 3-Chlorophenylacetylene
• 3'-CHLOROPHENYL ACETYLENE
• 3-Chlorophenyl acetylene
• Benzene, 1-chloro-3-ethynyl-
• m-Chlorophenylacetylene
• 1-chloro-3-ethynyl-benzene
• 3'-Chlorophenylacetylene
• 3-Chloro phenyl acetylene
• (3-Chlorophenyl)acetylene
• PubChem14083
• ethynyl-3-chlorobenzene
• 1-ethynyl-3-chlorobenzene
• 1-ethynyl-3-chloro-benzene
• 3-chloro-1-ethynyl-benzene
• KSC491I8B
• m-chlorphenylacetylen
• A9720
• 3-Chloro-1-ethynylbenzene, 97%
• 766-83-6
• Q-102451
• DTXSID60227413
• FT-0630070
• Z1080385596
• SCHEMBL560108
• AKOS010651604
• SY030700
• PS-5780
• EN300-96281
• GRBJPHPMYOUMJV-UHFFFAOYSA-N
• MFCD03839984
• C3099
• CS-W004103
• AM20060725
• 1-chloro-3-ethynylbenzene;3-Chlorophenyl acetylene
• DB-012625
• FC67729
• 1-Chloro-3-ethynylbenzene;3-Chloro-1-ethynylbenzene
• 628-258-5

• MDL： MFCD03839984
• Inchi： 1S/C8H5Cl/c1-2-7-4-3-5-8(9)6-7/h1,3-6H
• InChI Key： GRBJPHPMYOUMJV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C#C)=C1

Computed Properties

• Exact Mass: 136.00800
• Monoisotopic Mass: 136.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.109 g/mL at 25 °C(lit.)
• Boiling Point: 72°C/15mmHg(lit.)
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Refractive Index: n20/D 1.5640(lit.)
• PSA: 0.00000
• LogP: 2.32130
• λmax: 256(EtOH)(lit.)
• Solubility: Not determined

1-Chloro-3-ethynylbenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 38
• Safety Instruction： S36
• Hazardous Material Identification：
• Risk Phrases：R38
• Safety Term：S36
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons